Cas no 1803582-36-6 (Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride)

• Product Name: Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride
• CAS No: 1803582-36-6
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD28954218
• CID: 4616064
• PubChem ID: 119031795
• Update Time: 2025-10-29

Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride
• ethyl 4-hydrazinyl-2-methylbenzoate;hydrochloride
• Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride

• MDL： MFCD28954218
• Inchi： 1S/C10H14N2O2.ClH/c1-3-14-10(13)9-5-4-8(12-11)6-7(9)2;/h4-6,12H,3,11H2,1-2H3;1H
• InChI Key： MAVZYGBSMYVBHG-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(=CC=1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride

Ethyl 4-Hydrazinyl-2-Methylbenzoate Hydrochloride: A Comprehensive Overview

Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride, with the CAS number 1803582-36-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate ester group with a hydrazine substituent, making it a versatile compound for various chemical reactions and biological assays.

Recent studies have highlighted the role of Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride in the synthesis of bioactive molecules. Its ability to act as a precursor in the formation of heterocyclic compounds has been extensively explored. For instance, researchers have utilized this compound to synthesize pyridine derivatives, which exhibit promising anti-inflammatory and anticancer properties. The hydrazine group in the molecule serves as a reactive site, enabling it to participate in condensation reactions that are crucial for building complex molecular frameworks.

The synthesis of Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride involves a multi-step process that begins with the preparation of the corresponding benzoic acid derivative. The introduction of the hydrazine group is typically achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The hydrochloride salt form is often preferred due to its stability and solubility properties, which are advantageous for both laboratory experiments and potential industrial applications.

In terms of pharmacological applications, Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride has shown potential as an intermediate in the development of antiviral agents. Recent research has demonstrated that derivatives of this compound can inhibit viral replication by targeting specific enzymes involved in the viral lifecycle. This finding underscores its importance as a building block in medicinal chemistry.

Moreover, the compound's role in materials science has also been investigated. Its ability to form coordination complexes with metal ions has led to its use in the development of novel catalysts for organic transformations. These catalysts have shown enhanced efficiency in reactions such as oxidation and cycloaddition processes, making them valuable tools in green chemistry.

The structural versatility of Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride is further exemplified by its application in the synthesis of fluorescent sensors. By incorporating this compound into polymer matrices, researchers have developed materials capable of detecting trace amounts of metal ions in aqueous solutions. This innovation holds promise for environmental monitoring and diagnostic applications.

In conclusion, Ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride (CAS No: 1803582-36-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers striving to develop innovative solutions in medicine, materials science, and beyond. As ongoing studies continue to uncover new avenues for its utilization, this compound remains at the forefront of cutting-edge scientific research.